Cas no 896308-57-9 (N-(2-chlorophenyl)-2-{5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide)

• Product Name: N-(2-chlorophenyl)-2-{5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• CAS No: 896308-57-9
• MF: C₂₀H₁₅Cl₂N₅OS
• MW: 444.337000131607
• CID: 6028440
• PubChem ID: 26842793
• Update Time: 2025-06-07

N-(2-chlorophenyl)-2-{5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-2-{5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• AKOS002065515
• 896308-57-9
• N-(2-chlorophenyl)-2-((5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide
• N-(2-chlorophenyl)-2-{[5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• F2563-0757

• Inchi： 1S/C20H15Cl2N5OS/c21-15-9-7-14(8-10-15)19-24-25-20(27(19)26-11-3-4-12-26)29-13-18(28)23-17-6-2-1-5-16(17)22/h1-12H,13H2,(H,23,28)
• InChI Key： LSKUVDCHNYQKBD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C(N1N1C=CC=C1)SCC(NC1C=CC=CC=1Cl)=O

Computed Properties

• Exact Mass: 443.0374367g/mol
• Monoisotopic Mass: 443.0374367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 90Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-(2-chlorophenyl)-2-{5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

N-(2-chlorophenyl)-2-{5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS No. 896308-57-9): A Comprehensive Overview

N-(2-chlorophenyl)-2-{5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS No. 896308-57-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of N-(2-chlorophenyl)-2-{5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide is intricate and multifaceted. It consists of a central acetamide moiety linked to a triazole ring through a sulfur atom. The triazole ring is further substituted with a chlorophenyl group and a pyrrole ring, while the acetamide moiety is attached to a chlorophenyl group. This combination of functional groups imparts the compound with unique physicochemical properties and biological activities.

The synthesis of N-(2-chlorophenyl)-2-{5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide involves several steps and requires precise control over reaction conditions. One common approach involves the reaction of 2-chloroaniline with an appropriate acetyl chloride derivative to form the acetamide intermediate. This intermediate is then reacted with a suitably substituted triazole derivative in the presence of a coupling agent to form the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound.

In terms of biological activities, N-(2-chlorophenyl)-2-{5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide has shown promising results in various preclinical studies. It has been reported to exhibit potent antifungal and antibacterial properties, making it a potential candidate for the development of new antimicrobial agents. Additionally, studies have indicated that this compound may have anti-inflammatory and analgesic effects, which could be beneficial in the treatment of inflammatory diseases and pain management.

Recent research has also explored the potential anticancer properties of N-(2-chlorophenyl)-2-{5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide. In vitro studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. These findings suggest that further investigation into its mechanisms of action and potential as an anticancer agent is warranted.

The pharmacokinetic properties of N-(2-chlorophenyl)-2-{5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide have also been studied to understand its behavior in biological systems. Research has shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are important considerations for its potential use as a therapeutic agent. However, further studies are needed to optimize its pharmacokinetic properties and ensure its safety and efficacy in clinical settings.

In conclusion, N-(2-chlorophenyl)-2-{5-(4-chlorophenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS No. 896308-57-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing research continues to uncover new insights into its mechanisms of action and potential uses, this compound holds significant promise for addressing unmet medical needs.